Cas no 918504-05-9 (Acetamide, 2-(phenylmethoxy)-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)-)

Acetamide, 2-(phenylmethoxy)-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)- structure
918504-05-9 structure
Product name:Acetamide, 2-(phenylmethoxy)-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)-
CAS No:918504-05-9
MF:C11H10N2O2S3
MW:298.4043
CID:774178
PubChem ID:71426936

Acetamide, 2-(phenylmethoxy)-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-(phenylmethoxy)-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)-
    • 2-phenylmethoxy-N-(5-sulfanylidene-1,2,4-dithiazol-3-yl)acetamide
    • 2-(Benzyloxy)-N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)acetamide
    • 918504-05-9
    • DTXSID30845688
    • Inchi: InChI=1S/C11H10N2O2S3/c14-9(12-10-13-11(16)18-17-10)7-15-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,13,14,16)
    • InChI Key: MTJVPZNKNKPREF-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)COCC(=O)NC2=NC(=S)SS2

Computed Properties

  • Exact Mass: 297.99044109g/mol
  • Monoisotopic Mass: 297.99044109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 133Ų

Acetamide, 2-(phenylmethoxy)-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)- Related Literature

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